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Compound of Interest

Compound Name: Diisopropyl ether

Cat. No.: B094823 Get Quote

An In-depth Technical Guide to Diisopropyl Ether for Researchers and Drug Development

Professionals

Introduction
Diisopropyl ether (DIPE) is a secondary ether widely utilized as a solvent in industrial and

pharmaceutical settings.[1][2] Its properties make it a valuable tool in organic synthesis,

extraction, and crystallization processes. This guide provides an in-depth overview of

diisopropyl ether, focusing on its chemical identity, physicochemical properties, synthesis,

applications in research and drug development, and critical safety information.

Chemical Identification
The fundamental identification details for diisopropyl ether are crucial for regulatory

compliance, safety, and procurement.
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Identifier Value

CAS Number 108-20-3[1][3][4]

Preferred IUPAC Name 2-[(Propan-2-yl)oxy]propane[1]

Other Names
Isopropyl ether, 2-Isopropoxypropane,

Diisopropyl oxide, DIPE[1][5][6]

Molecular Formula C₆H₁₄O[1][3]

Molecular Weight 102.177 g·mol⁻¹[1][2]

EC Number 203-560-6[1][7]

UN Number 1159[1]

Physicochemical Properties
Understanding the physical and chemical properties of diisopropyl ether is essential for its

effective use in experimental design and process development. It is a colorless, volatile liquid

with a characteristic sweet, ether-like odor.[1][2][3]

Property Value

Density 0.725 g/mL at 25 °C[1][3]

Melting Point -60 °C (-76 °F; 213 K)[1]

Boiling Point 68.5 °C (155.3 °F; 341.6 K)[1]

Solubility in water 2 g/L at 20 °C[1]

Vapor Pressure 119 mmHg at 20 °C[1]

Flash Point -28 °C (-18 °F)[2][8]

Autoignition Temperature 443 °C (830 °F)[2][3]

Lower Explosive Limit 1.4%[3][8]

Upper Explosive Limit 7.9%[8]

Vapor Density 3.5 (heavier than air)[2][3]
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Synthesis and Manufacturing
Diisopropyl ether is primarily produced through two main industrial routes, both originating

from propylene. The choice of method depends on the integration with other chemical

manufacturing processes.

Experimental Protocols: Synthesis Methodologies
1. Acid-Catalyzed Dehydration of Isopropyl Alcohol: This is a common method where two

molecules of isopropyl alcohol (IPA) are condensed to form one molecule of diisopropyl ether
and one molecule of water.[9]

Reactants: Isopropyl alcohol.

Catalyst: Acid catalysts such as sulfuric acid, phosphoric acid, or solid acidic catalysts like

zeolites or ion-exchange resins are employed.[9] A patent describes using acidic, sulfuric

acid-treated Montmorillonite clay.[10]

Conditions: The reaction is typically carried out in the liquid phase at elevated temperatures

(120°C to 250°C) and pressures.[9][10]

Purification: The crude product is purified via distillation to remove unreacted IPA, water, and

by-products to achieve high purity for pharmaceutical or other sensitive applications.[9]

2. Hydration of Propylene followed by Etherification: This integrated process involves the

hydration of propylene to produce isopropyl alcohol, which is then reacted further to form

diisopropyl ether.[9]

Reactants: Propylene and water.

Catalyst: A strongly acidic ion exchange resin is often used.[11]

Conditions: The reaction is performed in a fixed-bed reactor at conditions such as 145°C and

8.0 MPa.[11]

Process: Unreacted propylene, water, and the byproduct isopropyl alcohol are typically

recycled back into the reactor to improve yield.[11]
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Synthesis of Diisopropyl Ether
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Industrial synthesis pathways for Diisopropyl Ether.

Applications in Research and Drug Development
Diisopropyl ether's moderate polarity and low water solubility make it a versatile solvent in the

pharmaceutical industry, particularly for the manufacture and purification of Active

Pharmaceutical Ingredients (APIs).[12][13]

Extraction Solvent: It is highly effective for extracting polar organic compounds from aqueous

solutions, such as phenols and acetic acid.[1] In drug manufacturing, it is used to extract and

purify compounds, including steroids.[12]

Crystallization: DIPE is used as a solvent for the recrystallization of various compounds,

which is a critical step for purifying APIs.[12] Its wide liquid range and volatility are

advantageous for this process.[1]
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Reaction Medium: It serves as a reaction medium in chemical and pharmaceutical

syntheses.[3] Ethers are generally unreactive, which makes them suitable solvents for a

wide range of reactions.

Experimental Protocol: Liquid-Liquid Extraction
A common laboratory application of diisopropyl ether is the extraction of a target compound

from an aqueous solution.

Preparation: The aqueous solution containing the target compound is placed in a separatory

funnel.

Solvent Addition: A volume of diisopropyl ether is added to the separatory funnel. The

funnel is stoppered.

Extraction: The funnel is inverted and shaken vigorously to facilitate the transfer of the solute

from the aqueous phase to the organic phase. The stopcock is periodically opened to vent

pressure buildup.

Phase Separation: The funnel is allowed to stand until the two immiscible layers—the denser

aqueous layer and the less dense diisopropyl ether layer—clearly separate.[14]

Collection: The lower aqueous layer is drained through the stopcock. The upper organic

layer containing the extracted compound is then collected. The process may be repeated

with fresh solvent to improve extraction efficiency.
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Liquid-Liquid Extraction Workflow
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A typical workflow for solvent extraction using Diisopropyl Ether.
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Safety and Handling
Diisopropyl ether is a hazardous substance that requires careful handling. It is highly

flammable and can form explosive peroxides upon storage.[1][2][7]

Key Hazards
Flammability: DIPE is a highly flammable liquid with a low flash point and a wide explosive

range.[3][7] Vapors are heavier than air and can travel to an ignition source.[2][8]

Peroxide Formation: Upon exposure to air and light, diisopropyl ether can form unstable

and potentially explosive organic peroxides.[1][14] This reaction occurs more readily than

with diethyl ether.[1] It is recommended to test for peroxides every 3 months for stored DIPE.

[1]

Toxicity: It is toxic by inhalation and can cause drowsiness, dizziness, and irritation.[3][5][7]

Safe Handling and Storage
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

heat, ignition sources, and light.[7][15]

Peroxide Management: Use antioxidants like butylated hydroxytoluene (BHT) to inhibit

peroxide formation.[1] Always test for the presence of peroxides before distillation or

concentration. Peroxides can be removed by treating the ether with an aqueous solution of

iron(II) sulfate or sodium metabisulfite.[1][2]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[5] Use in a well-ventilated area or under a fume hood.
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Decision workflow for the safe handling of stored Diisopropyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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